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Compound of Interest

Compound Name: Ethyl 4-fluorobenzoate

Cat. No.: B057995

CAS Number: 451-46-7

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4-fluorobenzoate is a versatile fluorinated aromatic compound that serves as a crucial
building block in various fields of chemical synthesis.[1] Its unique molecular structure,
featuring a fluorine atom and an ethyl ester group on a benzene ring, imparts desirable
properties, making it a valuable intermediate in the synthesis of pharmaceuticals,
agrochemicals, and advanced materials.[1][2][3] The presence of the fluorine atom can
significantly influence the biological activity, metabolic stability, and lipophilicity of target
molecules, which is of particular interest in drug design.[2] This guide provides a
comprehensive overview of the properties, synthesis, applications, and safety considerations of
Ethyl 4-fluorobenzoate.

Physicochemical Properties

Ethyl 4-fluorobenzoate is a colorless to pale yellow liquid or white crystalline solid at room
temperature.[1] A summary of its key physical and chemical properties is presented in the table
below.
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Property Value Reference
CAS Number 451-46-7 [4115][6]
Molecular Formula C9H9FO2 [5]1[6]
Molecular Weight 168.17 g/mol [4115][6]
Appearance Colorl'ess to pal.e yeIIoYV liquid 1]

or white crystalline solid
Melting Point 25-27 °C [71[8]
Boiling Point 210 °C (lit.) [41[8]
212-214 °C [5]
Density 1.146 g/mL at 25 °C (lit.) [41[8]

Refractive Index (n20/D)

1.486 (lit.)

[4]

Flash Point

81 °C (177.8 °F) - closed cup

[4]

Solubility

Insoluble in water

[9]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Ethyl 4-

fluorobenzoate. Key spectral data are summarized below.

Spectroscopy Data Highlights Reference
0 8.04-8.09 (m, 2H), 7.08-7.14
1H NMR (400 MHz, CDClIs) (m, 2H), 4.38 (9, 2H,J=7.0 [10]
Hz), 1.40 (t, 3H, J = 7.0 Hz)
13C NMR Full spectrum available [11]
Mass Spectrum (electron Available through the NIST (12]
ionization) WebBook
Infrared (IR) Spectrum Available [13]
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Synthesis

A common and well-established method for the synthesis of Ethyl 4-fluorobenzoate is the
Balz-Schiemann reaction, starting from Ethyl 4-aminobenzoate.[14]

Experimental Protocol: Synthesis via Balz-Schiemann
Reaction[15]

Materials:

Ethyl 4-aminobenzoate (165 Q)

e Hydrochloric acid (d 1.19; 204 ml)

e Water (300 ml)

e Sodium nitrite (72.6 g of 95% purity)

e Boric acid (68 g)

e 60% Hydrogen fluoride (133 g) or 40% Hydrogen fluoride (200 g)
e Methanol (300 ml)

o Ether (200 ml)

Concentrated sulfuric acid (for drying)
Procedure:
e Formation of the Diazonium Salt:

o Warm Ethyl 4-aminobenzoate with hydrochloric acid and water on a water bath with
shaking to form a paste of the hydrochloride salt.

o Cool the mixture to 0 °C in an ice-salt bath.
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o Slowly add a solution of sodium nitrite in water while stirring, maintaining the temperature
below 7 °C, until a weakly positive starch-iodide test is sustained for 10 minutes.

o Preparation of Tetrafluoroboric Acid:

o In a paraffin-coated or plastic beaker cooled in ice, dissolve boric acid in hydrogen
fluoride, keeping the temperature below 25 °C.

e Formation of the Diazonium Fluoroborate:

[e]

Add the cold tetrafluoroboric acid solution to the diazonium salt solution, maintaining the
temperature below 10 °C.

Stir the mixture for an additional 20-30 minutes.

[e]

o

Filter the resulting diazonium fluoroborate paste.

[¢]

Wash the precipitate successively with cold water, methanol, and ether.

[¢]

Dry the product in a vacuum over concentrated sulfuric acid. This yields ethyl 4-
fluorobenzoate diazonium tetrafluoroborate.

e Thermal Decomposition:
o Place portions of the dried diazonium fluoroborate in a large flask connected to a receiver.

o Heat the salt from above with a luminous Bunsen flame to initiate decomposition, which
then proceeds spontaneously.

o Control the reaction by gentle heating if it slows down.

« Purification:
o The crude Ethyl 4-fluorobenzoate is obtained in the reaction vessel and the receiver.
o Dissolve the product in ether, filter, and remove the ether in vacuo.

o Purify the final product by fractional distillation, collecting the fraction boiling at 105-106
°C/25 mm Hg or 210 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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